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Compound of Interest

Compound Name: Silver citrate hydrate

Cat. No.: B3188314

An In-depth Technical Examination of Silver
Citrate Hydrate

This technical guide provides a detailed analysis of the chemical properties of silver citrate
hydrate, focusing on its chemical formula and molecular weight. The information is intended for
researchers, scientists, and professionals in the field of drug development who require precise
data for experimental design and formulation.

Chemical Identity and Molecular Structure

Silver citrate is an organic silver salt of citric acid. It is available in both anhydrous and hydrated
forms. The hydrated form, silver citrate hydrate, incorporates a variable number of water
molecules into its crystal structure.

The chemical structure of the citrate anion provides multiple coordination sites for the silver
cations, leading to the formation of a stable complex. The general chemical formula for silver
citrate hydrate is AgzCsHs07:xH20.[1] The "x" denotes the variable stoichiometry of water
molecules in the hydrated salt.

Quantitative Data Summary

The following table summarizes the key chemical data for both anhydrous silver citrate and its
hydrated form for easy comparison.
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Property Silver Citrate (Anhydrous) Silver Citrate Hydrate
Chemical Formula CeHsAgsz07[2][3] Ag3CeHs07-xH20[1]
_ Varies depending on hydration
Molecular Weight ( g/mol ) 512.70[3][4] )
X

Trisilver citrate, Citric acid Citric acid trisilver salt
Synonyms o

trisilver salt hydrate[1][3]
CAS Number 126-45-4 (for anhydrous) 206986-90-5[1][3]

It is important to note that the molecular weight of silver citrate hydrate is often cited as
512.70 g/mol , which corresponds to the anhydrous form. The actual molecular weight of the
hydrate will be higher and will depend on the specific degree of hydration.

Relationship Between Anhydrous and Hydrated
Forms

The logical relationship between the anhydrous and hydrated forms of silver citrate is
straightforward and can be visualized as a reversible process of hydration and dehydration.

+ xH20 (Hydration)

( Silver Citrate (Ag3zCeHs07) ; ' Silver Citrate Hydrate (AgzCesHs0O7-xH20) ]
- XH20 (Dehydration

Click to download full resolution via product page
Figure 1: Reversible hydration and dehydration of silver citrate.

Experimental Considerations

When utilizing silver citrate in experimental protocols, particularly in quantitative analyses or
stoichiometric calculations, it is crucial to ascertain the degree of hydration of the material being
used. The water content can be determined using techniques such as thermogravimetric
analysis (TGA) or Karl Fischer titration. For applications requiring a precise concentration of
silver ions, using the anhydrous form or accurately determining the water content of the hydrate

iSs essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3188314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

